Cas no 1342580-15-7 (Ethyl 4-fluoro-3-methyl-5-nitrobenzoate)

Ethyl 4-fluoro-3-methyl-5-nitrobenzoate is a fluorinated aromatic ester with a nitro substituent, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a fluorine atom, methyl group, and nitro functionality—enhance reactivity and selectivity in electrophilic and nucleophilic substitution reactions. The ethyl ester group improves solubility in organic solvents, facilitating downstream transformations. This compound is particularly valuable in the development of agrochemicals, dyes, and active pharmaceutical ingredients (APIs), where its nitro group serves as a versatile precursor for further functionalization. High purity and consistent performance make it a reliable choice for synthetic applications requiring precise control over molecular architecture.

Ethyl 4-fluoro-3-methyl-5-nitrobenzoate structure

1342580-15-7 structure

Product Name:Ethyl 4-fluoro-3-methyl-5-nitrobenzoate

CAS No:1342580-15-7

MF:C₁₀H₁₀FNO₄

MW:227.189106464386

CID:4789578

Update Time:2025-10-19

Ethyl 4-fluoro-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-fluoro-3-methyl-5-nitrobenzoate
- Ethyl 4-fluoro-3-methyl-5-nitrobenzoate
- Inchi： 1S/C10H10FNO4/c1-3-16-10(13)7-4-6(2)9(11)8(5-7)12(14)15/h4-5H,3H2,1-2H3
- InChI Key： JGIVBCPOCNRYMG-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(C(=O)OCC)C=C1C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 279
XLogP3: 2.4
Topological Polar Surface Area: 72.1

Ethyl 4-fluoro-3-methyl-5-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010015313-250mg	Ethyl 4-fluoro-3-methyl-5-nitrobenzoate	1342580-15-7	97%	250mg	499.20 USD	2021-05-28
Alichem	A010015313-500mg	Ethyl 4-fluoro-3-methyl-5-nitrobenzoate	1342580-15-7	97%	500mg	806.85 USD	2021-05-28
Alichem	A010015313-1g	Ethyl 4-fluoro-3-methyl-5-nitrobenzoate	1342580-15-7	97%	1g	1,475.10 USD	2021-05-28